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Compound of Interest

Compound Name: Sulfoxaflor-d3

Cat. No.: B15609039 Get Quote

Essential Safety and Handling Guide for
Sulfoxaflor-d3
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Sulfoxaflor-d3. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

Core Safety and Handling Protocols

Sulfoxaflor-d3 is a deuterated analog of Sulfoxaflor, a systemic insecticide.[1][2] While the

deuterated form is used in research applications, the fundamental safety precautions are

aligned with those for Sulfoxaflor. It is crucial to handle this compound with care to minimize

exposure.

1. Personal Protective Equipment (PPE)

The primary route of exposure to pesticides in a laboratory setting is through skin contact.[3]

Therefore, appropriate PPE is the first line of defense.

Hand Protection: Always wear chemical-resistant gloves.[3][4][5][6] Nitrile or neoprene

rubber gloves are recommended.[3][6] Never wear cotton, leather, or canvas gloves.[3]
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Eye Protection: Wear safety glasses with side-shields or chemical splash goggles.[3][4] In

situations with a high risk of splashing, a face shield worn over goggles is recommended.[3]

Body Protection: A lab coat or chemical-resistant apron should be worn.[3][5] For tasks with

a higher potential for spills, a Tyvek suit can provide full-body protection.[7]

Respiratory Protection: If handling the compound as a powder or if there is a risk of

aerosolization, a respirator is necessary.[4][7] A full-facepiece respirator offers both

respiratory and eye protection.[7]

2. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.[4][8]

An emergency eyewash station and safety shower should be readily accessible in the

immediate work area.[8][9]

3. Handling and Storage

Avoid all personal contact, including inhalation of dust or vapors and contact with skin and

eyes.[4][10]

Do not eat, drink, or smoke in areas where Sulfoxaflor-d3 is handled or stored.[8][10][11]

Store the compound in a tightly closed, light-shielding airtight container in a cool, dry, and

well-ventilated place.[4][8]

Store away from incompatible materials, heat sources, and direct sunlight.[8]

Herbicides and insecticides should be stored separately.[11]

4. Spill and Emergency Procedures

Spills: In case of a spill, evacuate the area. Remove all ignition sources.[4] Wear appropriate

PPE and contain the spill.[4] Clean up the spill using an absorbent material and place it in a

sealed container for disposal.[4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[4][9] Seek medical attention.[4][9]

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap

and water for 15-20 minutes.[4][9] Seek medical attention if irritation persists.[9]

Inhalation: Move the individual to fresh air.[8][9] If not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion: Rinse mouth with water.[4][8] Do not induce vomiting.[4] Seek immediate medical

attention.[4][8]

5. Disposal Plan

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Contaminated materials and empty containers should be treated as hazardous waste and

disposed of through a licensed waste disposal contractor.

Do not allow the chemical to enter drains or waterways.

Quantitative Data Summary

Property Value Reference

Molecular Weight 284.25 g/mol [12]

Acute Oral LD50 (rat)
1000 mg/kg (female), 1405

mg/kg (male)
[13]

Acute Dermal LD50 (rat) > 5000 mg/kg [13]

Acute Inhalation LC50 (rat) > 2.09 mg/L [13]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Sulfoxaflor-d3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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